Cas no 1981580-07-7 (Quinoline, 4-chloro-3-nitro-6-propoxy-)

• Product Name: Quinoline, 4-chloro-3-nitro-6-propoxy-
• CAS No: 1981580-07-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 5267120
• Update Time: 2025-06-08

Quinoline, 4-chloro-3-nitro-6-propoxy- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-nitro-6-propoxyquinoline
• Quinoline, 4-chloro-3-nitro-6-propoxy-

• Inchi： 1S/C12H11ClN2O3/c1-2-5-18-8-3-4-10-9(6-8)12(13)11(7-14-10)15(16)17/h3-4,6-7H,2,5H2,1H3
• InChI Key： IZHVYIMFQVERCH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(=CC2=1)OCCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9

Additional information on Quinoline, 4-chloro-3-nitro-6-propoxy-

Comprehensive Overview of Quinoline, 4-chloro-3-nitro-6-propoxy- (CAS No. 1981580-07-7)

Quinoline, 4-chloro-3-nitro-6-propoxy- (CAS No. 1981580-07-7) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structural features, including the 4-chloro, 3-nitro, and 6-propoxy substituents, contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the scientific community has shown heightened interest in nitro-substituted quinolines due to their versatile biological activities. The presence of the 3-nitro group in Quinoline, 4-chloro-3-nitro-6-propoxy- enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. The compound's 6-propoxy moiety further expands its utility, as alkoxy groups are known to improve solubility and bioavailability—a critical factor in modern drug design.

The compound's CAS No. 1981580-07-7 serves as a unique identifier, ensuring precise tracking in global chemical databases. This is particularly relevant given the increasing emphasis on chemical safety and regulatory compliance in industries worldwide. Laboratories and manufacturers frequently search for detailed information on Quinoline derivatives to ensure adherence to international standards, such as REACH and FDA guidelines. The compound's well-documented properties facilitate its safe handling and application in controlled environments.

From a commercial perspective, Quinoline, 4-chloro-3-nitro-6-propoxy- is gaining traction as a building block for high-value intermediates. Its relevance to material science is also noteworthy, with potential applications in organic electronics and photovoltaics. As industries pivot toward renewable energy solutions, the demand for advanced organic materials like this quinoline derivative is expected to rise. This trend is reflected in search engine queries, where terms such as "quinoline-based materials for solar cells" and "nitroquinoline synthesis" are becoming more prevalent.

In summary, Quinoline, 4-chloro-3-nitro-6-propoxy- (CAS No. 1981580-07-7) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields addressing global challenges like antimicrobial resistance and sustainable technology. As interest in specialized heterocyclic compounds continues to grow, this quinoline derivative stands out as a promising candidate for future innovations.